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Compound of Interest

Compound Name: Baicalein

Cat. No.: B1667712 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Baicalein. The following procedures ensure the

safe handling, storage, and disposal of this compound, minimizing risks and ensuring a secure

laboratory environment.

Hazard Assessment
Baicalein is a flavone originally isolated from the roots of Scutellaria baicalensis.[1][2] While

some safety data sheets (SDS) do not classify it as a hazardous substance, others indicate

that it can cause skin, eye, and respiratory system irritation.[3][4][5][6] Given the conflicting

information, it is prudent to handle Baicalein as a potentially hazardous chemical.[7] It is a

combustible solid, and fine dust particles may form explosive mixtures with air.[3]

Key Physical and Chemical Properties:
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Property Value Source

Appearance Yellow crystalline solid [7]

Molecular Formula C15H10O5 [2]

Molar Mass 270.240 g·mol−1 [2]

Melting Point 256 - 271 °C (493 - 520 °F)

Solubility

Soluble in ethanol, DMSO, and

dimethyl formamide (DMF).

Sparingly soluble in aqueous

buffers.

[7]

Personal Protective Equipment (PPE)
Consistent use of appropriate PPE is mandatory to prevent direct contact and inhalation.

PPE Category Specification Rationale

Eye and Face Protection

Safety glasses with side-

shields or tightly fitting safety

goggles.[8][9]

To protect against dust

particles and splashes.

Skin Protection

Impervious gloves (e.g., nitrile)

and a lab coat.[8][9] Fire/flame

resistant clothing is also

recommended.[8]

To prevent skin contact,

irritation, and potential

absorption through abrasions.

[3]

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or P1 filter) is

required when handling the

powder form or when dust

generation is likely.

To prevent respiratory tract

irritation from inhaling fine

particles.[3][4]

Safe Handling and Operational Plan
Step 1: Preparation and Engineering Controls
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Ventilation: Always handle Baicalein in a well-ventilated area.[8][9] A chemical fume hood is

recommended, especially when weighing or transferring the powder.

Pre-use Inspection: Before handling, examine skin for any cuts or abrasions and ensure they

are suitably protected.[3]

Emergency Equipment: Ensure an eyewash station and safety shower are readily

accessible.[5][10]

Step 2: Handling the Compound

Avoid Dust Formation: Handle the solid carefully to avoid generating dust.[8][9]

Grounding: Use non-sparking tools and take precautionary measures against static

discharge, as dust clouds can be explosive.[3][9]

Solution Preparation: When dissolving Baicalein, add the solid to the solvent slowly. For

maximum solubility in aqueous buffers, first dissolve it in an organic solvent like DMF and

then dilute with the aqueous buffer.[7]

Hygiene: Wash hands thoroughly after handling the compound, even if gloves were worn.[5]

[7] Do not eat, drink, or smoke in the handling area.[10]

Step 3: Storage

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[8][9][11]

Conditions: For long-term storage, keep at -20°C.[7] Protect from light.

Incompatibilities: Store away from incompatible materials and foodstuff containers.[9]

Emergency Procedures
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Emergency Situation Procedural Steps

Spill

Minor Spill:1. Clean up spills immediately.[3]2.

Avoid breathing dust and contact with skin and

eyes.[3]3. Collect the material and place it in a

suitable container for disposal.[9]Major Spill:1.

Evacuate personnel from the area.[8][9]2. Alert

emergency responders.[3]3. Wear appropriate

PPE, including respiratory protection, before

entering the area.[3][9]

Fire

Extinguishing Media: Use dry chemical, carbon

dioxide, or alcohol-resistant foam.[8]

[9]Protective Actions: Firefighters should wear

self-contained breathing apparatus.[8] Prevent

fire-extinguishing water from entering drains or

surface water.

First Aid

Inhalation: Move the person to fresh air.[8] If

breathing is difficult, seek medical attention.

[11]Skin Contact: Immediately remove

contaminated clothing. Wash the affected area

with plenty of soap and water.[9]Eye Contact:

Rinse cautiously with water for several minutes.

[8] Remove contact lenses if present and easy

to do. Continue rinsing.[8] If irritation persists,

get medical help.[4][5]Ingestion: Rinse mouth

with water.[9] Make the victim drink water (two

glasses at most). Consult a doctor if feeling

unwell.

Disposal Plan
Dispose of Baicalein and its containers in accordance with all applicable local, regional, and

national regulations.[5][8]

Waste Chemical: Do not mix with other waste. The material may be sent to a licensed

chemical destruction plant.[9]
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Contaminated Containers: Handle uncleaned containers as you would the product itself.

Environmental Precautions: Do not allow the product to enter drains, sewers, or waterways.

[9]

Workflow for Safe Handling of Baicalein
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1. Preparation

2. Handling & Experiment

3. Storage 4. Decontamination & Disposal Emergency Protocol

Review SDS

Verify Engineering Controls
(Fume Hood, Eyewash)

Don Appropriate PPE

Weigh Solid Baicalein
(Minimize Dust)

Proceed to Handling

Prepare Solution

Spill, Exposure, or Fire

If Incident Occurs

Perform Experiment If Incident Occurs

Store in Tightly Sealed
Container at -20°C

Post-Experiment

Decontaminate Work Area

End of Workflow If Incident Occurs

Segregate Waste

Dispose via Licensed Facility

Follow First Aid &
Spill Procedures

Notify Safety Officer

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Baicalein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Baicalein Protects Human Skin Cells against Ultraviolet B-Induced Oxidative Stress - PMC
[pmc.ncbi.nlm.nih.gov]

2. Baicalein - Wikipedia [en.wikipedia.org]

3. datasheets.scbt.com [datasheets.scbt.com]

4. cdn.caymanchem.com [cdn.caymanchem.com]

5. iwashimayakuhin.co.jp [iwashimayakuhin.co.jp]

6. cdn.caymanchem.com [cdn.caymanchem.com]

7. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

8. echemi.com [echemi.com]

9. chemicalbook.com [chemicalbook.com]

10. iwashimayakuhin.co.jp [iwashimayakuhin.co.jp]

11. file.medchemexpress.com [file.medchemexpress.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Baicalein]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667712#personal-protective-equipment-for-
handling-baicalein]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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